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Compound of Interest

Compound Name: 2-(3,5-Difluorophenyl)phenol

CAS No.: 794586-19-9

Cat. No.: B3033086

Get Quote

Executive Summary & Chemical Context
2-(3,5-Difluorophenyl)phenol is a halogenated bi-aryl compound featuring a phenolic hydroxyl

group.[1] In the context of waste management, this molecule presents a dual-hazard profile:

Phenolic Toxicity: Like its parent phenol, it possesses high dermal permeability and potential

for severe protein denaturation (chemical burns).[1]

Halogen Content: The presence of fluorine atoms on the phenyl ring mandates that this

waste be treated as Halogenated Organic Waste.[1] Incineration of this compound without

appropriate scrubbing can release Hydrogen Fluoride (HF), a corrosive gas.[1]

Critical Directive: Under no circumstances should this compound be disposed of via sanitary

sewer systems or mixed with non-halogenated organic solvents (e.g., pure acetone/methanol

waste streams), as this complicates downstream incineration processes.[1]

Hazard Identification & Classification
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Before initiating disposal, operators must verify the hazard profile.[1] While lot-specific Safety

Data Sheets (SDS) should always be the primary reference, the structural class dictates the

following precautionary classifications.

Hazard Category
GHS Classification

(Inferred/Standard)
Operational Implication

Acute Toxicity Category 3 or 4 (Oral/Dermal)

Double-gloving

(Nitrile/Neoprene) is

mandatory.[1]

Skin Corrosion
Category 1B or 2

(Irritant/Corrosive)

Immediate access to safety

shower/eyewash required.[1]

[2]

Environmental Aquatic Acute/Chronic 1 or 2
Zero-discharge policy to

drains/sinks.[1]

Waste Stream Halogenated Organic
Must be segregated from non-

halogenated solvents.[1]

Pre-Disposal Handling & Segregation
A. Personal Protective Equipment (PPE)
Because phenols can anesthetize the skin upon contact (delaying pain sensation), rigorous

PPE is non-negotiable.[1]

Eyes: Chemical splash goggles (Face shield recommended for liquid transfers >50mL).[1]

Hands: Double-gloving strategy.[1] Inner layer: Nitrile (4 mil); Outer layer: Neoprene or thick

Nitrile (8 mil).[1]

Body: Lab coat required; chemical-resistant apron recommended for stock solution

preparation.[1][3]

B. Waste Container Selection
Material: High-Density Polyethylene (HDPE) or Glass.[1] Avoid standard LDPE for long-term

storage of concentrated phenolic solutions.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.merckmillipore.com/Web-CO-Site/es_ES/-/COP/ShowDocument-File?ProductSKU=MDA_CHEM-100206&DocumentType=MSD&DocumentId=100206_SDS_EU_EN.PDF&DocumentUID=286235&Language=EN&Country=EU&Origin=null
https://www.merckmillipore.com/Web-CO-Site/es_ES/-/COP/ShowDocument-File?ProductSKU=MDA_CHEM-100206&DocumentType=MSD&DocumentId=100206_SDS_EU_EN.PDF&DocumentUID=286235&Language=EN&Country=EU&Origin=null
https://www.merckmillipore.com/Web-CO-Site/es_ES/-/COP/ShowDocument-File?ProductSKU=MDA_CHEM-100206&DocumentType=MSD&DocumentId=100206_SDS_EU_EN.PDF&DocumentUID=286235&Language=EN&Country=EU&Origin=null
https://www.fishersci.com/store/msds?partNumber=AAA1697106&productDescription=2+3-DIFLUOROPHENOL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.merckmillipore.com/Web-CO-Site/es_ES/-/COP/ShowDocument-File?ProductSKU=MDA_CHEM-100206&DocumentType=MSD&DocumentId=100206_SDS_EU_EN.PDF&DocumentUID=286235&Language=EN&Country=EU&Origin=null
https://www.merckmillipore.com/Web-CO-Site/es_ES/-/COP/ShowDocument-File?ProductSKU=MDA_CHEM-100206&DocumentType=MSD&DocumentId=100206_SDS_EU_EN.PDF&DocumentUID=286235&Language=EN&Country=EU&Origin=null
https://www.merckmillipore.com/Web-CO-Site/es_ES/-/COP/ShowDocument-File?ProductSKU=MDA_CHEM-100206&DocumentType=MSD&DocumentId=100206_SDS_EU_EN.PDF&DocumentUID=286235&Language=EN&Country=EU&Origin=null
https://www.merckmillipore.com/Web-CO-Site/es_ES/-/COP/ShowDocument-File?ProductSKU=MDA_CHEM-100206&DocumentType=MSD&DocumentId=100206_SDS_EU_EN.PDF&DocumentUID=286235&Language=EN&Country=EU&Origin=null
https://www.merckmillipore.com/Web-CO-Site/es_ES/-/COP/ShowDocument-File?ProductSKU=MDA_CHEM-100206&DocumentType=MSD&DocumentId=100206_SDS_EU_EN.PDF&DocumentUID=286235&Language=EN&Country=EU&Origin=null
https://www.merckmillipore.com/Web-CO-Site/es_ES/-/COP/ShowDocument-File?ProductSKU=MDA_CHEM-100206&DocumentType=MSD&DocumentId=100206_SDS_EU_EN.PDF&DocumentUID=286235&Language=EN&Country=EU&Origin=null
https://www.merckmillipore.com/Web-CO-Site/es_ES/-/COP/ShowDocument-File?ProductSKU=MDA_CHEM-100206&DocumentType=MSD&DocumentId=100206_SDS_EU_EN.PDF&DocumentUID=286235&Language=EN&Country=EU&Origin=null
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.merckmillipore.com/Web-CO-Site/es_ES/-/COP/ShowDocument-File?ProductSKU=MDA_CHEM-100206&DocumentType=MSD&DocumentId=100206_SDS_EU_EN.PDF&DocumentUID=286235&Language=EN&Country=EU&Origin=null
https://www.merckmillipore.com/Web-CO-Site/es_ES/-/COP/ShowDocument-File?ProductSKU=MDA_CHEM-100206&DocumentType=MSD&DocumentId=100206_SDS_EU_EN.PDF&DocumentUID=286235&Language=EN&Country=EU&Origin=null
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3033086?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: Containers must be clearly tagged "HAZARDOUS WASTE - HALOGENATED

ORGANIC."[1]

Additives: Do not mix with strong oxidizers (e.g., Nitric Acid, Peroxides) or strong bases, as

exothermic polymerization or uncontrolled oxidation may occur.[1]

Step-by-Step Disposal Workflows
Scenario A: Disposal of Solid Substance (Pure Powder)
Applicable for expired shelf-life inventory or synthesis byproducts.[1]

Containment: Transfer the solid substance into a wide-mouth HDPE jar.

Labeling: Affix a hazardous waste tag detailing:

Chemical Name: 2-(3,5-Difluorophenyl)phenol[1]

Hazard Checkbox: Toxic, Irritant.[1][4][5]

Constituents: 100% Halogenated Organic Solid.[1]

Secondary Containment: Place the sealed jar into a clear secondary bag (e.g., Ziploc) to

prevent contamination of the outer container surface.

Hand-off: Transfer to the facility's Solid Hazardous Waste accumulation area.

Scenario B: Disposal of Liquid Waste (Solutions/Mother Liquors)
Applicable for reaction mixtures, HPLC effluents, or cleaning solvents.[1]

Solvent Compatibility Check: Ensure the carrier solvent is compatible with the halogenated

waste stream.[1]

Acceptable: Dichloromethane, Chloroform, Ethyl Acetate.[1]

Avoid: Mixing with strong acids or oxidizers.[1]

Transfer: Pour into the Halogenated Organic Solvent carboy.
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Note: If the solution contains >5% water, verify with your EHS officer if it requires a

separate "Aqueous Halogenated" stream, though most incinerators accept mixed

organic/aqueous halogenated streams.[1]

Rinsing: Triple-rinse the original vessel with a minimal amount of acetone or ethanol.[1] Add

these rinses to the same Halogenated Waste carboy. Do not pour rinses down the drain.

Decision Logic: Waste Segregation Flowchart
The following diagram illustrates the critical decision points for segregating 2-(3,5-
Difluorophenyl)phenol waste to ensure regulatory compliance and safety.
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Key Protocol

Waste: 2-(3,5-Difluorophenyl)phenol

Physical State?

Solid / Powder

Solid

Liquid / Solution

Liquid

Pack in HDPE Jar
Double Bag Is Solvent Halogenated?

Solid Hazardous Waste
(Incineration)

Add to Halogenated
Organic Waste Stream

Yes (e.g., DCM) No (e.g., Methanol)

Liquid Hazardous Waste
(High Temp Incineration)

Segregate as
'Non-Halogenated with

Trace Halogens' (Check Local Regs)

CRITICAL: Do NOT mix with
Oxidizers or Acids

Click to download full resolution via product page

Figure 1: Decision matrix for segregating fluorinated phenolic waste. Note that the presence of

fluorine generally defaults liquid waste into the "Halogenated" stream to protect incinerator

integrity.[1]

Emergency Procedures (Spill Response)
In the event of a spill outside of a fume hood:
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Evacuate & Ventilate: Clear the immediate area.[1] Phenolic vapors can be irritating.[1][5][6]

PPE Up: Don appropriate respiratory protection (N95 or half-mask with organic vapor

cartridges) if dust/aerosols are present.[1]

Containment:

Solids: Cover with wet paper towels to prevent dust generation, then wipe up.[1]

Liquids: Use a commercial Universal Absorbent or Vermiculite.[1] Do not use paper towels

alone for concentrated liquids as they may degrade.

Decontamination: Clean the surface with a soap/water solution.[1] Collect all cleanup

materials as Solid Hazardous Waste.

References & Regulatory Grounding
PubChem.3,5-Difluorophenol Compound Summary (Analogous Hazard Data). National

Library of Medicine.[7] Retrieved March 1, 2026, from [Link][1]

Yale Environmental Health & Safety.Phenol Standard Operating Procedure. Yale University.

Retrieved March 1, 2026, from [Link][1]

University of California, Berkeley.Phenol Safety Fact Sheet. EH&S.[1][7] Retrieved March 1,

2026, from [Link][1]

Disclaimer: This guide is intended for use by trained scientific personnel.[1] Always consult the

specific Safety Data Sheet (SDS) provided by your chemical supplier and adhere to your local

institutional and municipal waste regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Guide: Proper Disposal of 2-(3,5-
Difluorophenyl)phenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3033086/docs#operational-guide-proper-disposal-of-
2-3-5-difluorophenyl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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